3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol
• IUPAC Name: 3-(2-phenylindol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide
• InChI: InChI=1S/C25H25N3O3S/c26-32(30,31)22-12-10-19(11-13-22)14-16-27-25(29)15-17-28-23-9-5-4-8-21(23)18-24(28)20-6-2-1-3-7-20/h1-13,18H,14-17H2,(H,27,29)(H2,26,30,31)
• InChI Key: LEWMJVXULFQJMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2CCC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N

Description

is a complex organic compound with the following structure:

3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide: $$\text{C}_{24}\text{H}_{22}\text{N}_2\text{O}_3\text{S}$$C24​H22​N2​O3​S

.
• It contains an indole ring, a sulfonamide group, and an amide functionality.
• The compound’s systematic name reflects its substituents and connectivity.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).

Medicine: May have applications in drug discovery due to its structural features.

Industry: Limited applications due to its specialized nature.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: